2-({5-[(3-chlorophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(3,4-dimethoxyphenyl)acetamide

• Molecular Formula: C20H18ClN3O6S2
• Molecular Weight: 495.95
• IUPAC Name: 2-[[5-(3-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C20H18ClN3O6S2/c1-29-15-7-6-13(9-16(15)30-2)23-18(25)11-31-20-22-10-17(19(26)24-20)32(27,28)14-5-3-4-12(21)8-14/h3-10H,11H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key: QOENRZVORHNTQV-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC(=CC=C3)Cl)OC
• solubility: not available
• CAS No.: 899965-74-3

Description

2-({5-[(3-chlorophenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O6S2 and its molecular weight is 495.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound belongs to a class of chemicals that have been synthesized and characterized to explore their potential in various pharmacological applications. For example, research has been conducted on the synthesis and characterization of derivatives involving sulfanyl, sulfinyl, and sulfonyl substitutions to study their biological activities and chemical properties (Watanabe et al., 2010; Subasri et al., 2017).

Pharmacological Evaluation

• Some derivatives have been evaluated for their antibacterial and anti-enzymatic potential, showing varying degrees of activity against certain bacterial strains and enzymes (Nafeesa et al., 2017). This suggests the potential for the development of new antibacterial agents from this class of compounds.

Structural Studies

• Crystal structure analysis of related compounds provides insights into their molecular configurations and potential interactions with biological targets. For instance, studies on the crystal structures of N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide and its analogs offer detailed information about their molecular conformations, which is crucial for understanding their pharmacological activities (Subasri et al., 2017).

Anticancer Activity

• Certain derivatives exhibit anticancer activities, as demonstrated by their effects on various cancer cell lines. This highlights the potential for these compounds to be developed into novel anticancer agents, pending further research and clinical trials (Zyabrev et al., 2022).